Cas no 101495-50-5 (1H-Benzotriazole, 4,5,6,7-tetrabromo-1-ethyl-)
101495-50-5 structure
Product Name:1H-Benzotriazole, 4,5,6,7-tetrabromo-1-ethyl-
CAS No:101495-50-5
MF:C8H5Br4N3
MW:462.761398077011
CID:3555521
Update Time:2025-04-22
1H-Benzotriazole, 4,5,6,7-tetrabromo-1-ethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzotriazole, 4,5,6,7-tetrabromo-1-ethyl-
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- Inchi: 1S/C8H5Br4N3/c1-2-15-8-6(12)4(10)3(9)5(11)7(8)13-14-15/h2H2,1H3
- InChI Key: FIFIIGJBLYXSNV-UHFFFAOYSA-N
- SMILES: N1(CC)C2=C(Br)C(Br)=C(Br)C(Br)=C2N=N1
Computed Properties
- Exact Mass: 462.7176g/mol
- Monoisotopic Mass: 458.7217g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 462.76g/mol
- XLogP3: 4.2
- Topological Polar Surface Area: 30.7Ų
1H-Benzotriazole, 4,5,6,7-tetrabromo-1-ethyl- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
101495-50-5 (1H-Benzotriazole, 4,5,6,7-tetrabromo-1-ethyl-) Related Products
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